Cas no 23308-83-0 ((2-Nitrobenzyl)triphenylphosphonium bromide)

• Product Name: (2-Nitrobenzyl)triphenylphosphonium bromide
• CAS No: 23308-83-0
• MF: C₂₅H₂₁BrNO₂P
• MW: 478.317506551743
• MDL: MFCD00051897
• CID: 88433
• PubChem ID: 10885283
• Update Time: 2025-07-20

(2-Nitrobenzyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (2-Nitrobenzyl)triphenylphosphonium bromide
• (2-nitrophenyl)methyl-triphenylphosphanium,bromide
• (2-NITROBENZYL)TRIPHENYLPHOSPHONIUM BROMIDE MONOHYDRATE
• (2-NITRO-BENZYL)-TRIPHENYL-PHOSPHONIUM,BROMIDE
• o-nitrobenzyltriphenylphosphonium bromide
• 23308-83-0
• (2-NITRO-BENZYL)-TRIPHENYL-PHOSPHONIUM, BROMIDE
• ATURWXASWONPRT-UHFFFAOYSA-M
• (2-nitrophenyl)methyl-triphenylphosphanium;bromide
• MFCD00051897
• Phosphonium, [(2-nitrophenyl)methyl]triphenyl-, bromide (1:1)
• YAA30883
• SY122797
• A816663
• NSC-226219
• AKOS005068019
• W10694
• [(2-Nitrophenyl)methyl](triphenyl)phosphanium bromide
• CS-0037645
• DTXSID20447054
• 2-nitro-benzyltriphenylphosphonium bromide
• NSC226219
• FT-0604645
• (2-nitrophenyl)methyl-triphenyl-phosphonium bromide
• SCHEMBL2546696
• (2-Nitrobenzyl)triphenylphosphoniumbromide
• AB86694
• (2-nitrobenzyl)(triphenyl)phosphonium bromide
• (2-Nitrobenzyl)triphenylphosphonium bromide monohydrate, 98%
• DB-007964

• MDL： MFCD00051897
• Inchi： 1S/C25H21NO2P.BrH/c27-26(28)25-19-11-10-12-21(25)20-29(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1
• InChI Key： ATURWXASWONPRT-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1[N+](=O)[O-]
• BRN： 4086172

Computed Properties

• Exact Mass: 477.04900
• Monoisotopic Mass: 477.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 238-240°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 59.41000
• LogP: 2.61610

(2-Nitrobenzyl)triphenylphosphonium bromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (2-Nitrobenzyl)triphenylphosphonium bromide

Comprehensive Overview of (2-Nitrobenzyl)triphenylphosphonium bromide (CAS No. 23308-83-0)

(2-Nitrobenzyl)triphenylphosphonium bromide (CAS No. 23308-83-0) is a highly specialized phosphonium salt widely utilized in organic synthesis, catalysis, and materials science. This compound, characterized by its nitrobenzyl and triphenylphosphonium moieties, serves as a versatile reagent for C-C bond formation, phase-transfer catalysis, and photolabile protecting groups. Its unique structural features make it invaluable in cutting-edge research, particularly in click chemistry and bioorthogonal reactions, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The nitrobenzyl group in (2-Nitrobenzyl)triphenylphosphonium bromide enables photo-triggered release applications, a hotspot in drug delivery systems and controlled-release technologies. Researchers are increasingly exploring its potential in light-responsive materials, addressing trends like smart therapeutics and environmentally friendly catalysis. With the rise of green chemistry, this compound’s role in solvent-free reactions and catalytic cycles has garnered significant attention, as it reduces waste and energy consumption.

From a structural perspective, the triphenylphosphonium moiety enhances solubility in organic solvents, facilitating its use in homogeneous catalysis. Its bromide counterion further contributes to reactivity, making it a preferred choice for nucleophilic substitutions and Wittig reactions. Recent studies highlight its compatibility with microwave-assisted synthesis, a technique gaining traction for its speed and efficiency—topics frequently searched in academic and industrial forums.

In the context of materials science, (2-Nitrobenzyl)triphenylphosphonium bromide is explored for polymeric networks and supramolecular assemblies. Its ability to act as a crosslinking agent or ionic liquid precursor aligns with innovations in flexible electronics and self-healing materials. These applications resonate with trending searches like "advanced functional materials" and "stimuli-responsive polymers," underscoring its relevance in modern research.

Quality and handling of CAS No. 23308-83-0 are critical for reproducibility. Suppliers often emphasize high-purity grades (>98%) for sensitive applications, a detail frequently queried by purchasers. Storage recommendations typically include anhydrous conditions and light-sensitive packaging, reflecting its photochemical reactivity. Such practical insights are vital for laboratories focusing on precision synthesis and scale-up processes.

In summary, (2-Nitrobenzyl)triphenylphosphonium bromide bridges traditional organic chemistry and emerging fields like nanotechnology and bioconjugation. Its multifaceted applications—from catalysis to material design—position it as a compound of enduring interest, answering contemporary scientific challenges while adhering to sustainability goals.